N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxamide

• CAS No.: 154563-54-9
• Product Name: N-[3,5-Bis(trifluoromethyl)phenyl]-2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxamide
• Molecular Formula: C14H5ClF9N3O
• Molecular Weight: 437.65 g/mol
• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-2-chloro-4-(trifluoromethyl)pyrimidine-5-carboxamide
• Standard InChI: InChI=1S/C14H5ClF9N3O/c15-11-25-4-8(9(27-11)14(22,23)24)10(28)26-7-2-5(12(16,17)18)1-6(3-7)13(19,20)21/h1-4H,(H,26,28)
• Standard InChIKey: GHMKQBWHPQMXSH-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1C(F)(F)F)NC(=O)C2=CN=C(N=C2C(F)(F)F)Cl)C(F)(F)F
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)NC(=O)C2=CN=C(N=C2C(F)(F)F)Cl)C(F)(F)F
• Appearance: Solid powder
• Description: SP-100030 is a dual inhibitor of NF-κB and AP-1 transcriptional activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SP 100030; SP-100030; SP100030
• Reference: 1: Ye N, Ding Y, Wild C, Shen Q, Zhou J. Small molecule inhibitors targeting activator protein 1 (AP-1). J Med Chem. 2014 Aug 28;57(16):6930-48. doi: 10.1021/jm5004733. Epub 2014 May 27. PubMed PMID: 24831826; PubMed Central PMCID: PMC4148154.; 2: Moore-Carrasco R, Busquets S, Figueras M, Palanki M, López-Soriano FJ, Argilés JM. Both AP-1 and NF-kappaB seem to be involved in tumour growth in an experimental rat hepatoma. Anticancer Res. 2009 Apr;29(4):1315-7. PubMed PMID: 19414381.; 3: Fujimoto H, D'Alessandro-Gabazza CN, Palanki MS, Erdman PE, Takagi T, Gabazza EC, Bruno NE, Yano Y, Hayashi T, Tamaki S, Sumida Y, Adachi Y, Suzuki K, Taguchi O. Inhibition of nuclear factor-kappaB in T cells suppresses lung fibrosis. Am J Respir Crit Care Med. 2007 Dec 15;176(12):1251-60. Epub 2007 Sep 27. PubMed PMID: 17901412.; 4: Moore-Carrasco R, Busquets S, Almendro V, Palanki M, López-Soriano FJ, Argilés JM. The AP-1/NF-kappaB double inhibitor SP100030 can revert muscle wasting during experimental cancer cachexia. Int J Oncol. 2007 May;30(5):1239-45. PubMed PMID: 17390027.; 5: Phippard D, Manning AM. Screening for inhibitors of transcription factors using luciferase reporter gene expression in transfected cells. Methods Mol Biol. 2003;225:19-23. Review. PubMed PMID: 12769470.; 6: Huang TJ, Adcock IM, Chung KF. A novel transcription factor inhibitor, SP100030, inhibits cytokine gene expression, but not airway eosinophilia or hyperresponsiveness in sensitized and allergen-exposed rat. Br J Pharmacol. 2001 Nov;134(5):1029-36. PubMed PMID: 11682451; PubMed Central PMCID: PMC1573037.; 7: Infante JM, Mauchamp A, Fernández-Alé R, Joffre R, Rambal S. Within-tree variation in transpiration in isolated evergreen oak trees: evidence in support of the pipe model theory. Tree Physiol. 2001 Apr;21(6):409-14. PubMed PMID: 11282581.; 8: Gerlag DM, Ransone L, Tak PP, Han Z, Palanki M, Barbosa MS, Boyle D, Manning AM, Firestein GS. The effect of a T cell-specific NF-kappa B inhibitor on in vitro cytokine production and collagen-induced arthritis. J Immunol. 2000 Aug 1;165(3):1652-8. PubMed PMID: 10903776.; 9: Morikawa M, Shorthouse RA, Suto MJ, Goldman ME, Morris RE. A novel inhibitor of nuclear factor-kappa B and activator protein-1 transcription factors in T cells suppresses host-versus-graft alloreactivity in vivo. Transplant Proc. 1997 Feb-Mar;29(1-2):1269-70. PubMed PMID: 9123300.; 10: Goldman ME, Ransone LJ, Anderson DW, Gaarde WA, Suto MJ, Sullivan RW, Shorthouse R, Morikawa M, Morris RE. SP100030 is a novel T-cell-specific transcription factor inhibitor that possesses immunosuppressive activity in vivo. Transplant Proc. 1996 Dec;28(6):3106-9. PubMed PMID: 8962204.
• PubChem Compound: 9910975
• Last Modified: Nov 11 2021